BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Role and Risks of a Modern
Synthetic Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5-Bromo-2-fluoro-4-
Compound Name:

methylphenylboronic acid
CAS No.: 957061-14-2

Cat. No.: B1371602
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5-Bromo-2-fluoro-4-methylphenylboronic acid is a substituted arylboronic acid, a class of
compounds indispensable to modern organic synthesis. Its utility is most pronounced in
palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a powerful method for
constructing carbon-carbon bonds to create complex molecules.[1][2] This makes it a valuable
reagent for professionals in pharmaceutical research and drug development who are
synthesizing novel molecular entities.

While boronic acids are generally more stable and less hazardous than many other
organometallic reagents, their safe handling is non-negotiable.[3] Arylboronic acids, in
particular, can pose risks of irritation and have been noted as potentially mutagenic in some
assays, necessitating their control as potential genotoxic impurities in active pharmaceutical
ingredients (APIs).[4] This guide provides a comprehensive framework for the safe handling,
storage, and disposal of 5-Bromo-2-fluoro-4-methylphenylboronic acid, grounded in
established safety protocols for this class of compounds.

Section 1: Compound Identification and Properties
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A clear understanding of the physicochemical properties of a reagent is the foundation of a
thorough risk assessment.

Property Data Reference
CAS Number 957061-14-2 [5]
Molecular Formula C7H7BBrFO:2 [5]
Molecular Weight 232.84 g/mol [5]
Appearance Typically a white to off-white 6]

solid

- Inert atmosphere, room
Storage Conditions [5]
temperature

Section 2: Hazard Identification and Mitigation

Based on data for analogous boronic acids, 5-Bromo-2-fluoro-4-methylphenylboronic acid
should be handled as a substance capable of causing irritation to the skin, eyes, and
respiratory system.[6][7]

Hazard Class Description
Eye Irritation Contact can cause serious eye irritation.[6]
Skin Irritation May cause skin irritation upon contact.[6][7]

Inhalation of dust can irritate the respiratory

Respiratory Tract Irritation
system.[6][8]

Engineering Controls: The First Line of Defense

Primary exposure mitigation relies on isolating the operator from the chemical.

e Chemical Fume Hood: All handling of solid 5-Bromo-2-fluoro-4-methylphenylboronic acid
must be conducted in a certified chemical fume hood to control airborne dust and vapors.[9]
[10]
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» Ventilation: Ensure adequate general laboratory ventilation to keep airborne concentrations

low.[6]

o Emergency Equipment: A safety shower and eyewash station must be readily accessible and

in close proximity to the workstation.[6][9]

Personal Protective Equipment (PPE): Essential
Individual Protection

A comprehensive suite of PPE is mandatory to prevent chemical exposure.[10]

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[9]

Protects eyes from contact
with dust particles or splashes,
which can cause serious
irritation.[8][9]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.
Inspect gloves before use and
change immediately if
contaminated.[9][10]

Prevents skin contact and

potential irritation.[9]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long
pants and closed-toe shoes.
[10]

Protects skin from accidental

spills and contact.[9]

Respiratory Protection

If dust or aerosols are
generated despite engineering
controls, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be
used.[8][9]

Prevents inhalation of the
powdered compound, which
can cause respiratory tract

irritation.[8]

Section 3: Standard Operating Procedures (SOPSs)
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Adherence to strict, validated protocols is crucial for ensuring safety and experimental integrity.

Workflow for Safe Handling and Use

This diagram outlines the critical steps from preparation to post-handling cleanup.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation Phase

Conduct Risk Assessment

:

Don PPE Correctly

:

Verify Fume Hood Operation

2. Handling Pha% (in Fume Hood)

Weigh Compound Carefully
(Minimize Dust)

:

Transfer to Reaction Vessel

:

Tightly Seal Source Container

3. Post—Halidling Phase

Decontaminate Tools & Glassware

:

Wipe Down Work Area

:

Segregate & Label Waste

:

Doff PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling 5-Bromo-2-fluoro-4-methylphenylboronic acid.
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Protocol for Weighing and Transferring the Solid
Compound

o Preparation: Before handling, ensure all required PPE is donned correctly and the fume
hood sash is at the appropriate height.

o Staging: Place a weigh boat or paper on the analytical balance inside the fume hood. Place
the sealed container of the boronic acid and the receiving flask nearby.

o Transfer: Open the stock container. Using a clean spatula, carefully transfer the desired
amount of solid to the weigh boat. Avoid any actions that could generate dust, such as
tapping the spatula on the container opening.[10]

e Sealing: Immediately and tightly reseal the stock container.[6]

o Addition: Carefully transfer the weighed solid from the weigh boat into the reaction vessel. A
funnel may be used to prevent spills.[11]

e Cleanup: Dispose of the used weigh boat and any contaminated wipes in the designated
solid hazardous waste container.

Section 4: Storage and Disposal

Proper storage preserves chemical integrity, while correct disposal protects personnel and the
environment.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
e The supplier recommends storage under an inert atmosphere (e.g., nitrogen or argon).[5]

» Segregate from incompatible materials such as strong oxidizing agents and strong acids.[12]
[13]

Waste Disposal
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All waste, including empty containers and contaminated PPE, must be treated as hazardous
waste.[9]

e Segregation: Do not mix boronic acid waste with other waste streams. Collect all solid and
liquid waste containing 5-Bromo-2-fluoro-4-methylphenylboronic acid in a dedicated,
clearly labeled hazardous waste container.[14]

o Containerization: Use a chemically compatible container (e.g., HDPE or glass) with a secure,
sealing lid.[11]

o Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "5-
Bromo-2-fluoro-4-methylphenylboronic acid,” and any associated hazard symbols.[14]

» Disposal: Arrange for collection by a certified hazardous waste disposal service. Do not pour
this chemical down the drain.[14][15]

Section 5: Emergency Procedures

Immediate and correct response to an emergency can significantly reduce harm.

First Aid Measures

e Inhalation: Remove the individual from exposure and move to fresh air immediately. If
breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate
medical attention.[6][16]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[6]

Spill Response

The appropriate response depends on the size of the spill.
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Evacuate non-essential personnel

:

Don appropriate PPE

Contain spill with inert absorbent
(e.g., sand, vermiculite)

Carefully sweep or scoop material
into a labeled hazardous waste container

Decontaminate spill area

Report spill to EHS

Click to download full resolution via product page
Caption: Logical workflow for responding to a small chemical spill.

For a small spill, follow the procedure outlined in the diagram above.[6][11] Avoid actions that
create dust. For a large spill, evacuate the area immediately and contact your institution's
Environmental Health and Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Butylsulfinyl_phenyl_boronic_acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.laballey.com/blogs/articles/how-to-store-boric-acid
https://www.fishersci.com/store/msds?partNumber=AC367940050&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-boric-acid
https://www.chemicalbook.com/msds/5-bromo-2-fluoro-3-methylphenylboronic-acid.htm
https://www.benchchem.com/product/b1371602/docs#introduction-the-role-and-risks-of-a-modern-synthetic-building-block
https://www.benchchem.com/product/b1371602/docs#introduction-the-role-and-risks-of-a-modern-synthetic-building-block
https://www.benchchem.com/product/b1371602/docs#introduction-the-role-and-risks-of-a-modern-synthetic-building-block
https://www.benchchem.com/product/b1371602/docs#introduction-the-role-and-risks-of-a-modern-synthetic-building-block
https://www.benchchem.com/product/b1371602?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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